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Compound of Interest

Compound Name: UMB24

Cat. No.: B15618492

Disclaimer: This guide is intended for informational purposes for researchers, scientists, and
drug development professionals. It is not a substitute for a formal Safety Data Sheet (SDS).

Always consult the official SDS provided by the manufacturer before handling any chemical

substance.

This document provides essential safety protocols, handling procedures, and disposal plans for
the putative sigma-2 preferring antagonist, UMB24. Adherence to these guidelines is crucial for
ensuring laboratory safety and the integrity of research outcomes.

Chemical Identification

Identifier Value

Name UMB24

Systematic Name 1-(2-phenylethyl)-4-(pyridin-2-yl)piperazine
CAS Number 1033-69-8

Molecular Formula C17H21Ns

Molecular Weight 267.37 g/mol

A research chemical identified as a putative
o sigma-2 preferring antagonist. It is intended for
Description )
laboratory research use only and is not for

human or veterinary use.[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15618492?utm_src=pdf-interest
https://www.benchchem.com/product/b15618492?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10093856/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE)

Due to the hazardous nature of piperazine derivatives, the following personal protective
equipment is mandatory when handling UMB24 to minimize exposure risk.

Specifications and

PPE Category Required Item
Remarks
) Safety glasses with side- Must conform to EN166 (EU)
Eye Protection _
shields or Goggles or NIOSH (US) standards.

Nitrile rubber with a minimum
layer thickness of 0.11 mm is
] ] ] recommended. Gloves should
Hand Protection Chemical-resistant gloves ] ] ]
be inspected for integrity
before each use and disposed

of properly.

Along-sleeved lab coat is
Body Protection Laboratory Coat required to protect against skin

contact.

For handling that may
generate dust or aerosols, a
P95 (US) or P1 (EU EN 143)
particle respirator is
recommended for nuisance
exposures. For higher-level
protection, a type OV/AG/P99
(US) or ABEK-P2 (EU EN 143)

respirator should be used. All

Respiratory Protection Respirator

respiratory equipment must be
tested and approved under
appropriate government
standards such as NIOSH
(US) or CEN (EV).[2][3][41[5]

Operational and Disposal Plans
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Handling and Storage

e Handling: Handle UMB24 in a well-ventilated area, preferably in a chemical fume hood, to

avoid the formation and inhalation of dust and aerosols. Avoid all contact with skin and eyes.

e Storage: Store in a cool, dry, and well-ventilated location. The container should be kept

tightly sealed. The recommended storage temperature is -20°C.[1]

Disposal Plan

UMB24 and any contaminated packaging or materials should be treated as hazardous waste.

Disposal must be conducted by a licensed professional waste disposal service in strict

accordance with all federal, state, and local environmental regulations.

Emergency Procedures

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Immediately move the affected person to fresh
air. If breathing is difficult or has stopped,
provide artificial respiration. Seek immediate

medical attention.[1][2]

Skin Contact

Remove contaminated clothing and wash the
affected area thoroughly with soap and plenty of

water. Seek medical attention.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding the eyelids open.

Seek immediate medical attention.[1][2][3]

Ingestion

Do not induce vomiting. Never give anything by
mouth to an unconscious person. Rinse the
mouth with water and seek immediate medical
attention.[1][2]

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

e Hazardous Combustion Products: Combustion may produce toxic fumes of carbon oxides

and nitrogen oxides.

» Firefighter Protection: Firefighters should wear a self-contained breathing apparatus and full

protective gear.

Experimental Protocols

Preparation of Stock Solutions

The following table provides a guide for preparing stock solutions of UMB24. The choice of

solvent (e.g., DMSO, ethanol) should be determined by the specific requirements of the

experimental protocol.

Volume of Solvent

Desired Volume of Solvent Volume of Solvent
. for 10 mg of

Concentration for 1 mg of UMB24  for 5 mg of UMB24

uUMB24
0.1 mM 37.40 mL 187.01 mL 374.01 mL
0.5 mM 7.48 mL 37.40 mL 74.80 mL
1.0 mM 3.74 mL 18.70 mL 37.40 mL
5.0mM 0.75 mL 3.74 mL 7.48 mL

Signaling Pathway and Mechanism of Action

UMB24 functions as an antagonist of the sigma-2 receptor, which has been identified as

Transmembrane Protein 97 (TMEMO97).[2] The sigma-2 receptor is of significant interest in

biomedical research due to its overexpression in various cancer cell lines and its involvement in

neurological diseases.[2][6]

While sigma-2 receptor agonists have been shown to induce apoptosis in tumor cells, often

through the activation of caspase-3, the mechanism of action for antagonists like UMB24 is
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understood to be different.[2][5] Antagonists are thought to modulate cell proliferation and
survival pathways, though the precise downstream signaling cascade is an area of active

investigation.

The following diagram outlines a typical experimental workflow to assess the biological effect of

a sigma-2 receptor antagonist on cancer cell viability.
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Experimental Workflow for Assessing UMB24 Activity on Cancer Cell Viability

Experimental Setup

Prepare UMB24 Stock Solution
(e.g., in DMSO)

Culture Cancer Cell Lines
(e.g., MCF-7, MDA-MB-435)

Tre ent and Incubation

Treat cells with a dose range
of UMB24

Incubate for a specified time
(e.qg., 24, 48, 72 hours)

Viability Assessment

Perform Cell Viability Assay
(e.g., MTT, XTT)

Data

alysis

Measure Spectrophotometric
Absorbance

Calculate Percent Cell Viability
and Determine EC50

Click to download full resolution via product page

Caption: A procedural workflow for the quantitative assessment of UMB24's effect on cancer

cell viability.
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This experimental design allows for the determination of UMB24's potency in modulating cell
viability, providing insights into its potential as a therapeutic agent. Further molecular studies
are necessary to fully elucidate the downstream signaling pathways affected by sigma-2
receptor antagonism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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